Cas no 376640-08-3 (Benzenemethanamine,4-hexyl-)

• Product Name: Benzenemethanamine,4-hexyl-
• CAS No: 376640-08-3
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 298165
• PubChem ID: 24721043
• Update Time: 2025-04-19

Benzenemethanamine,4-hexyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-hexyl-
• (4-hexylphenyl)methylamine
• 4-N-HEXYLBENZYLAMINE
• OJKANOMRJNKQRV-UHFFFAOYSA-N
• SCHEMBL393623
• AKOS006280018
• 4-hexylbenzylamine
• 376640-08-3
• (4-HEXYLPHENYL)METHANAMINE

• Inchi： 1S/C13H21N/c1-2-3-4-5-6-12-7-9-13(11-14)10-8-12/h7-10H,2-6,11,14H2,1H3
• InChI Key： OJKANOMRJNKQRV-UHFFFAOYSA-N
• SMILES： NCC1C=CC(=CC=1)CCCCCC

Computed Properties

• Exact Mass: 191.16753
• Monoisotopic Mass: 191.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 0.918±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 26.02